Cas no 2228052-46-6 ((1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine)

• Product Name: (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine
• CAS No: 2228052-46-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6508546
• PubChem ID: 165854006
• Update Time: 2025-09-28

(1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine
• 2228052-46-6
• (1R)-1-[5-(2-methylcyclopropyl)furan-2-yl]ethan-1-amine
• EN300-1731306

• Inchi： 1S/C10H15NO/c1-6-5-8(6)10-4-3-9(12-10)7(2)11/h3-4,6-8H,5,11H2,1-2H3/t6?,7-,8?/m1/s1
• InChI Key： FIXRCZFOHYWZHF-ZUEIMRROSA-N
• SMILES： O1C([C@@H](C)N)=CC=C1C1CC1C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine

Compound CAS No. 2228052-46-6: (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine

The compound (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine (CAS No. 2228052-46-6) is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique combination of functional groups, including a furan ring, a cyclopropyl group, and an amine moiety. The stereochemistry at the chiral center (denoted by the (1R) configuration) plays a critical role in its biological activity and chemical reactivity.

Recent studies have highlighted the potential of (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine as a lead compound in drug discovery. Its structure suggests possible applications in medicinal chemistry, particularly in the development of bioactive agents targeting specific cellular pathways. The furan ring, a five-membered aromatic heterocycle, is known for its ability to participate in various chemical reactions, including Diels-Alder reactions and other pericyclic processes. This makes the compound a valuable substrate for further functionalization and exploration of its pharmacokinetic properties.

The presence of the cyclopropyl group introduces additional complexity to the molecule. Cyclopropane rings are known for their unique strain-induced reactivity, which can be harnessed to design compounds with enhanced binding affinities to biological targets. In this compound, the methyl-substituted cyclopropyl group may also contribute to improved solubility and stability, which are essential for drug-like behavior.

From a synthetic perspective, the construction of (1R)-1-5-(2-methylcyclopropyl)furan-2-ylethan-1-amine involves a series of intricate transformations. Researchers have employed various strategies, including asymmetric synthesis techniques, to achieve the desired stereochemistry at the chiral center. These methods underscore the importance of stereocontrol in modern organic synthesis and highlight the compound's potential as a chiral building block in more complex molecular architectures.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and conformational preferences of this compound. Such insights are crucial for understanding its interactions with biological systems and for guiding further optimization efforts. For instance, molecular docking studies have revealed potential binding modes with key enzymes and receptors, suggesting avenues for therapeutic intervention.

In terms of applications, (1R)-1-5-(2-methylcyclopropyl)furan-2-ylenethanamine has shown promise in preliminary assays targeting neurodegenerative diseases and inflammation. Its ability to modulate specific signaling pathways makes it a candidate for further preclinical evaluation. Additionally, its structural features make it an interesting case study for exploring the relationship between molecular architecture and bioactivity.

The synthesis and characterization of this compound represent significant contributions to organic chemistry. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for advancing both fundamental research and applied drug discovery efforts. As research continues to unfold, (1R)-1-furan...ethanamine is expected to play an increasingly important role in shaping future therapeutic strategies.